Cas no 539804-51-8 (2-{4-amino-5-(3-bromophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,5-dimethylphenyl)acetamide)

• Product Name: 2-{4-amino-5-(3-bromophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,5-dimethylphenyl)acetamide
• CAS No: 539804-51-8
• MF: C₁₈H₁₈BrN₅OS
• MW: 432.337420940399
• CID: 6284282
• PubChem ID: 5158196
• Update Time: 2025-10-29

2-{4-amino-5-(3-bromophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,5-dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{4-amino-5-(3-bromophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,5-dimethylphenyl)acetamide
• 2-[[4-amino-5-(3-bromophenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(2,5-dimethylphenyl)acetamide
• F1252-0239
• AKOS016364378
• 2-((4-amino-5-(3-bromophenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(2,5-dimethylphenyl)acetamide
• 539804-51-8
• 2-{[4-amino-5-(3-bromophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,5-dimethylphenyl)acetamide

• Inchi： 1S/C18H18BrN5OS/c1-11-6-7-12(2)15(8-11)21-16(25)10-26-18-23-22-17(24(18)20)13-4-3-5-14(19)9-13/h3-9H,10,20H2,1-2H3,(H,21,25)
• InChI Key： QNSGVGVMQDKRDB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=NN=C(N1N)SCC(NC1C=C(C)C=CC=1C)=O

Computed Properties

• Exact Mass: 431.04154g/mol
• Monoisotopic Mass: 431.04154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 111Ų

Additional information on 2-{4-amino-5-(3-bromophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,5-dimethylphenyl)acetamide

Comprehensive Overview of 2-{4-amino-5-(3-bromophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,5-dimethylphenyl)acetamide (CAS No. 539804-51-8)

The compound 2-{4-amino-5-(3-bromophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,5-dimethylphenyl)acetamide (CAS 539804-51-8) is a specialized heterocyclic amide derivative with significant potential in pharmaceutical and agrochemical research. This molecule combines a 1,2,4-triazole core with a bromophenyl substituent and dimethylphenyl acetamide moiety, creating unique structural features that attract attention in medicinal chemistry. Recent interest in triazole-containing compounds has surged due to their diverse biological activities, making this compound particularly relevant in current drug discovery programs.

From a chemical perspective, 2-{4-amino-5-(3-bromophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,5-dimethylphenyl)acetamide exhibits several noteworthy characteristics. The presence of the bromine atom at the 3-position of the phenyl ring enhances the molecule's potential for further functionalization through cross-coupling reactions, a feature highly valued in modern synthetic chemistry. The acetamide linkage provides hydrogen bonding capabilities, while the amino group on the triazole ring offers additional sites for molecular interactions. These structural elements contribute to the compound's physicochemical properties, including its solubility profile and stability under various conditions.

In pharmaceutical applications, CAS 539804-51-8 has drawn attention for its potential as a kinase inhibitor scaffold. The 1,2,4-triazole moiety is known to interact with various enzyme active sites, and researchers are particularly interested in exploring this compound's activity against specific protein targets. Current studies focus on its potential in developing treatments for inflammatory conditions and metabolic disorders, aligning with the growing market demand for novel therapeutic agents in these areas. The compound's structural features suggest possible applications in addressing oxidative stress-related pathologies, a hot topic in contemporary medical research.

The synthesis of 2-{4-amino-5-(3-bromophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,5-dimethylphenyl)acetamide typically involves multi-step organic transformations, starting from readily available precursors. Key steps include the formation of the 1,2,4-triazole ring, introduction of the 3-bromophenyl group, and subsequent coupling with the 2,5-dimethylphenyl acetamide portion. Recent advances in green chemistry approaches have prompted researchers to explore more sustainable synthetic routes for such compounds, reflecting the pharmaceutical industry's growing emphasis on environmentally friendly processes.

Analytical characterization of 539804-51-8 employs standard techniques including NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The compound typically appears as a white to off-white crystalline powder with defined melting characteristics. Its stability profile under various storage conditions has been investigated to ensure proper handling and long-term viability for research purposes. These analytical parameters are crucial for researchers working with this compound in drug discovery programs.

From a commercial perspective, 2-{4-amino-5-(3-bromophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,5-dimethylphenyl)acetamide serves as an important research chemical for academic and industrial laboratories. The growing interest in targeted therapies and precision medicine has increased demand for specialized heterocyclic compounds like this one. Suppliers typically offer this material in small quantities suitable for preliminary investigations, with options for custom synthesis and derivative development based on researcher requirements.

Safety considerations for handling CAS 539804-51-8 follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, appropriate personal protective equipment including gloves and eye protection is recommended when working with this material. Proper ventilation and avoidance of dust formation are advised during weighing and handling procedures. Researchers should consult the material safety data sheet for specific handling instructions and disposal recommendations.

The future research potential of 2-{4-amino-5-(3-bromophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,5-dimethylphenyl)acetamide appears promising, particularly in the context of fragment-based drug discovery and combinatorial chemistry. Its modular structure allows for numerous modifications, making it a versatile building block for medicinal chemistry programs. Current trends in computational drug design and AI-assisted molecular screening may further accelerate the exploration of this compound's therapeutic potential, aligning with cutting-edge approaches in pharmaceutical development.

For researchers interested in structure-activity relationship studies, this compound offers multiple sites for structural optimization. The bromine atom provides an excellent handle for further derivatization via palladium-catalyzed coupling reactions, while the amino group and thioether linkage offer additional opportunities for chemical modification. These features make 539804-51-8 particularly valuable for generating focused libraries of analogs in drug discovery projects.

In summary, 2-{4-amino-5-(3-bromophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,5-dimethylphenyl)acetamide represents an interesting case study in modern medicinal chemistry. Its combination of heterocyclic and aryl components, along with multiple functional groups, creates numerous possibilities for biological evaluation and pharmaceutical development. As research continues to explore new therapeutic avenues, compounds like this will likely play increasingly important roles in addressing unmet medical needs through innovative chemical approaches.